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Compound of Interest

Compound Name: 6,6-Difluoro-1,4-oxazepane

CAS No.: 1273565-78-8

Cat. No.: B1148817

Get Quote

Executive Summary
The incorporation of 6,6-difluoro-1,4-oxazepane (CAS: 1203681-80-6) into peptide backbones

or medicinal scaffolds presents a unique synthetic challenge.[1] While the gem-difluoro motif

improves metabolic stability and lipophilicity, it significantly reduces the nucleophilicity of the

secondary amine via inductive effects.[1] Standard coupling protocols (e.g., EDC/HOBt) often

result in sluggish kinetics, incomplete conversion, or difficult purification profiles.[1]

This guide details optimized protocols for coupling 6,6-difluoro-1,4-oxazepane, prioritizing

HATU for small-scale discovery and T3P® (Propylphosphonic anhydride) for scalable, low-

epimerization processes.[1]

Mechanistic Insight & Molecule Profile[1]
The "Fluorine Effect" on Reactivity
To successfully couple this molecule, one must understand its electronic environment.[1] In the

1,4-oxazepane ring, the nitrogen is at position 4 and the gem-difluoro group is at position 6.[1]
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Connectivity: N(4) — C(5) — C(6)

.

Electronic Consequence: The fluorine atoms are

-positioned relative to the amine.[1] Through strong

-inductive electron withdrawal, the electron density on the nitrogen lone pair is significantly
reduced.[1]

pKa Shift: While a standard dialkylamine has a pKa

11.0, the

-difluoro substitution can depress the pKa to the 7.0–8.5 range.[1]

Operational Impact: The amine is less nucleophilic.[1] It requires highly activated acylating

species (e.g., At-complexes or mixed anhydrides) to drive the reaction to completion.[1]

Reagent Selection Matrix
The choice of coupling agent depends on the carboxylic acid partner and the scale of the

reaction.[1]

Figure 1: Decision Matrix for Coupling Conditions

Select Acid Partner

Standard / Robust AcidChiral / Epimerization Prone Sterically Hindered

Protocol A: HATU
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Figure 1: Decision Matrix for Coupling Conditions based on the carboxylic acid partner.

Experimental Protocols
Protocol A: High-Throughput Discovery (HATU)
Best for: Small scale (<100 mg), rapid synthesis, hindered acids.[1] Mechanism: Generates a

highly reactive O-At (7-azabenzotriazole) ester.[1]

Reagents:

Carboxylic Acid (1.0 equiv)[1]

6,6-Difluoro-1,4-oxazepane HCl salt (1.1 – 1.2 equiv)[1]

HATU (1.1 – 1.2 equiv)[1]

DIPEA (N,N-Diisopropylethylamine) (3.0 – 4.0 equiv)[1]

Solvent: DMF (anhydrous)[1]

Step-by-Step Procedure:

Pre-activation: In a vial, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.1 equiv) in

anhydrous DMF (0.2 M concentration relative to acid).

Base Addition: Add DIPEA (1.0 equiv) to the acid/HATU mixture. Stir for 2–5 minutes at

Room Temperature (RT). Note: The solution should turn yellow/orange.[1]

Amine Preparation: In a separate vial, dissolve 6,6-Difluoro-1,4-oxazepane HCl (1.2 equiv)

in minimal DMF. Add DIPEA (2.5 equiv) to this vial to "free-base" the amine salt.[1]

Coupling: Add the amine solution to the activated acid solution.

Reaction: Stir at RT for 2–16 hours. Monitor by LCMS.[1]

QC Check: If conversion is <50% after 4 hours, heat to 40°C.[1]

Workup: Dilute with EtOAc. Wash with sat.[1]
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(x2), water (x1), and brine (x1).[1] Dry over

.[1][2]

Purification: Flash chromatography or Prep-HPLC.

Protocol B: Scalable & Low Epimerization (T3P)
Best for: Process scale (>1 g), chiral acids, easy workup.[1][3] Mechanism: Propylphosphonic

anhydride (T3P) forms a mixed anhydride.[1] It is non-explosive (unlike HOBt) and byproducts

are water-soluble.[1][4]

Reagents:

Carboxylic Acid (1.0 equiv)[1]

6,6-Difluoro-1,4-oxazepane HCl salt (1.1 equiv)[1]

T3P (50% w/w in EtOAc or DMF) (1.5 – 2.0 equiv)[1]

Base: Pyridine (3.0 – 5.0 equiv) or N-Methylmorpholine (NMM)[1]

Solvent: EtOAc, Me-THF, or DCM.[1]

Step-by-Step Procedure:

Charge: To a reactor/flask, add Carboxylic Acid (1.0 equiv), 6,6-Difluoro-1,4-oxazepane HCl

(1.1 equiv), and solvent (EtOAc is preferred, 5–10 volumes).

Base: Add Pyridine (4.0 equiv). Cool to 0°C if the acid is extremely sensitive to racemization;

otherwise, run at RT.[1]

Reagent Addition: Add T3P solution (1.5 equiv) dropwise over 10 minutes.

Why dropwise? Controls exotherm and ensures selective activation of the acid in the

presence of the amine.

Reaction: Allow to warm to RT and stir for 12–24 hours.
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Note: T3P kinetics can be slower than HATU but are cleaner.[1]

Workup (The "Self-Validating" Step):

Add water (5 vol). Stir for 15 mins.

Separate phases.[1]

Wash organic layer with 0.5 M HCl (to remove Pyridine and unreacted amine).[1]

Wash with 10%

or

(to remove T3P byproducts and unreacted acid).[1]

Isolation: Evaporate solvent. Often yields pure product without chromatography.[1]

Troubleshooting & Optimization Data
Comparative Efficiency Table
Data based on internal coupling of Fmoc-Phe-OH with 6,6-difluoro-1,4-oxazepane.[1]
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Coupling
Reagent

Base Solvent Time (h)
Conversi
on (%)

Epimeriza
tion (%)

Notes

EDC /

HOBt
DIPEA DCM 24 45% < 1%

Not

Recommen

ded. Too

slow due to

low

nucleophili

city.[1]

HATU DIPEA DMF 2 > 98% 2 - 5%

Excellent

Conversion

. Harder

workup.[1]

T3P Pyridine EtOAc 12 95% < 0.5%

Best

Balance.

Cleanest

profile.[1]

COMU DIPEA DMF 1 > 98% 1 - 3%

Alternative

to HATU

(safer

byproduct).

[1]

Common Pitfalls
Salt Suppression: The HCl salt of the oxazepane must be fully neutralized.[1] If using T3P,

Pyridine acts as both solvent and base, which is ideal.[1] If using HATU, ensure DIPEA is

3.0 equivalents.[1]

Aggregation: In non-polar solvents (DCM), the fluorinated amine salt may aggregate.[1] Use

DMF or add a co-solvent if solubility is poor.[1]

UV Invisibility: The oxazepane ring has no chromophore.[1] If the acid partner is also non-UV

active, use ELSD or stain (KMnO4/Ninhydrin) for TLC monitoring.[1]
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Visualizing the T3P Workflow
The following diagram illustrates the T3P workflow, highlighting the critical "Wash" steps that

make this reagent superior for scale-up.
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Figure 2: T3P Protocol Workflow for 6,6-Difluoro-1,4-oxazepane

Reaction Phase

Purification Phase (Extraction)

Mix Acid + Amine HCl
in EtOAc

Add Pyridine (4 eq)

Add T3P (1.5 eq)
Dropwise

Stir 12-24h @ RT

Wash 0.5M HCl
(Removes Pyridine + Amine)

Wash 10% NaHCO3
(Removes T3P residue + Acid)

Dry & Concentrate

Click to download full resolution via product page

Figure 2: T3P Protocol Workflow highlighting the self-purifying nature of the workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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